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Compound of Interest

Compound Name:
4,4,5,5-Tetramethyl-2-phenethyl-

1,3,2-dioxaborolane

Cat. No.: B066729 Get Quote

A Technical Guide to the Physical Properties of
2-Phenethylboronic Acid Pinacol Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-

phenethylboronic acid pinacol ester, a versatile building block in organic synthesis and

medicinal chemistry. This document outlines its melting and boiling points, and provides

standardized experimental protocols for their determination.

Core Physical Properties
The physical state and thermal stability of a compound are critical parameters in its application,

influencing reaction conditions, purification methods, and storage. 2-Phenethylboronic acid

pinacol ester is a solid at room temperature.[1]

Table 1: Physical Properties of 2-Phenethylboronic Acid Pinacol Ester
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Physical Property Value

Melting Point 31°C to 33°C[1]

Boiling Point 70°C to 80°C[1]

Molecular Formula C₁₄H₂₁BO₂[1]

Molecular Weight 232.13 g/mol [1]

Appearance Solid[1]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following protocols outline the methodologies for determining the melting and boiling points of

2-phenethylboronic acid pinacol ester.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, this transition occurs over a narrow range. The sharpness of the melting

point range is a reliable indicator of purity.

Protocol:

Sample Preparation:

Ensure the 2-phenethylboronic acid pinacol ester sample is thoroughly dried to remove

any residual solvent, as this can depress the melting point and broaden the range.

If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar

and pestle.

Pack the powdered sample into a capillary melting point tube by tapping the open end of

the tube into the powder.

Invert the tube and tap the sealed end on a hard surface to compact the sample to a

height of 2-3 mm.[2]

Measurement:
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Place the capillary tube into a calibrated melting point apparatus.

Heat the sample at a moderate rate until the temperature is approximately 15-20°C below

the expected melting point.

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the

sample and the thermometer.[2]

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the entire sample has

completely liquefied (the end of the melting range).[2]

Purity Confirmation (Mixed Melting Point):

To confirm the identity and purity of the sample, a mixed melting point determination can

be performed.

Mix a small amount of the sample with an authentic, pure sample of 2-phenethylboronic

acid pinacol ester in a 1:1 ratio.

Determine the melting point of the mixture. If there is no depression or broadening of the

melting range, the original sample is considered pure.[3]

Due to the relatively low boiling point of 2-phenethylboronic acid pinacol ester, the

determination should be carried out with care to avoid thermal decomposition, although boronic

esters are generally more stable than their corresponding acids.[4]

Protocol (Micro Boiling Point Determination):

Apparatus Setup:

Attach a small test tube containing 0.5 mL of 2-phenethylboronic acid pinacol ester to a

thermometer with a rubber band. The bottom of the test tube should be level with the

thermometer bulb.
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Place a short piece of capillary tubing (sealed at one end) into the test tube with the open

end down.

Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil), ensuring the

sample is below the oil level.

Measurement:

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue heating until the bubbling becomes rapid and continuous.

Remove the heat source and allow the bath to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube. This is the point where the external pressure equals the vapor

pressure of the substance.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for determining

the melting and boiling points.

Sample Preparation Measurement Result

Dry Sample Pulverize Pack Capillary Place in Apparatus Heat Rapidly to ~15°C Below MP Heat Slowly (1-2°C/min) Record T₁ (First Droplet) Record T₂ (Fully Liquid) Melting Point Range (T₁ - T₂)
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Caption: Workflow for Melting Point Determination.
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Apparatus Setup Measurement Result

Add Sample to Test Tube Attach to Thermometer Insert Capillary (Open End Down) Immerse in Heating Bath Heat Gently Observe Rapid Bubbling Remove Heat & Cool Slowly Record T at Liquid Entry Boiling Point

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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